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Compound of Interest

Compound Name: GSK 3008348

Cat. No.: B11933988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the dosing and administration of GSK3008348

in preclinical animal studies, with a focus on its application in models of idiopathic pulmonary

fibrosis (IPF). GSK3008348 is a potent and selective small molecule inhibitor of the αvβ6

integrin, which plays a critical role in the activation of transforming growth factor-β (TGFβ), a

key mediator in fibrotic processes.[1][2]

Mechanism of Action
GSK3008348 is an RGD-mimetic compound that targets the αvβ6 integrin with high affinity.[3]

By binding to αvβ6, it prevents the activation of latent TGFβ.[1] This inhibition of TGFβ

signaling has been shown to reduce downstream pro-fibrotic effects, such as collagen

deposition.[1][2] Furthermore, GSK3008348 induces the rapid internalization and subsequent

lysosomal degradation of the αvβ6 integrin in lung epithelial cells, leading to a prolonged

duration of action.[1][4]

Below is a diagram illustrating the signaling pathway targeted by GSK3008348.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b11933988?utm_src=pdf-body-img
https://www.benchchem.com/product/b11933988?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/344284759_Translational_pharmacology_of_an_inhaled_small_molecule_avb6_integrin_inhibitor_for_idiopathic_pulmonary_fibrosis
https://pubmed.ncbi.nlm.nih.gov/32938936/
https://pubmed.ncbi.nlm.nih.gov/32938936/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=12736
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=12736
http://www.pa2online.org/abstracts/vol16issue1abst059p.pdf
https://www.benchchem.com/product/b11933988#dosing-and-administration-of-gsk-3008348-in-animal-studies
https://www.benchchem.com/product/b11933988#dosing-and-administration-of-gsk-3008348-in-animal-studies
https://www.benchchem.com/product/b11933988#dosing-and-administration-of-gsk-3008348-in-animal-studies
https://www.benchchem.com/product/b11933988#dosing-and-administration-of-gsk-3008348-in-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11933988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

